Cas no 2138079-44-2 ((3-methyl-1,2-oxazol-5-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (3-methyl-1,2-oxazol-5-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138079-44-2
• MF: C₁₀H₁₆F₃N₃O
• MW: 251.248752593994
• CID: 6159771
• PubChem ID: 165863453
• Update Time: 2025-06-14

(3-methyl-1,2-oxazol-5-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-methyl-1,2-oxazol-5-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• 2138079-44-2
• EN300-1179196
• [(3-methyl-1,2-oxazol-5-yl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine

• Inchi： 1S/C10H16F3N3O/c1-8-5-9(17-15-8)6-16(4-3-14-2)7-10(11,12)13/h5,14H,3-4,6-7H2,1-2H3
• InChI Key： QCFMQPJSMOQWAT-UHFFFAOYSA-N
• SMILES： FC(CN(CC1=CC(C)=NO1)CCNC)(F)F

Computed Properties

• Exact Mass: 251.12454663g/mol
• Monoisotopic Mass: 251.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.3Ų

Additional information on (3-methyl-1,2-oxazol-5-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Comprehensive Overview of (3-methyl-1,2-oxazol-5-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138079-44-2)

The compound (3-methyl-1,2-oxazol-5-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine, identified by its CAS No. 2138079-44-2, represents a sophisticated heterocyclic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3-methyl-1,2-oxazole core and trifluoroethylamine moiety, make it a subject of growing interest in drug discovery and material science. This article delves into its properties, applications, and relevance to contemporary scientific trends.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the 2,2,2-trifluoroethyl group in this molecule aligns with this trend, as fluorination is a key strategy in modern medicinal chemistry. Researchers are particularly intrigued by its potential as a bioisostere for improving drug-like properties, a topic frequently searched in AI-driven drug design platforms.

The 3-methyl-1,2-oxazole (isoxazole) scaffold is another critical feature, known for its role in modulating biological activity. This heterocycle is often explored in kinase inhibitors and GPCR-targeted therapies, addressing popular queries like "how do isoxazole derivatives interact with enzymes?" or "what are the latest advances in small-molecule modulators?" Such questions reflect the compound’s relevance to cutting-edge therapeutic development.

From a synthetic chemistry perspective, the compound’s methylaminoethyl linker offers versatility for further derivatization. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in high-throughput screening workflows. Its CAS No. 2138079-44-2 is increasingly cited in patents and publications, indicating its utility in proprietary research.

Beyond pharmaceuticals, this amine derivative may find applications in advanced materials, such as liquid crystals or polymers, where fluorine-containing motifs improve thermal and chemical resistance. Searches like "fluorine in smart materials" or "heterocyclic amines in catalysis" underscore interdisciplinary interest in such compounds.

In summary, (3-methyl-1,2-oxazol-5-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine exemplifies innovation at the intersection of fluorine chemistry and heterocyclic design. Its CAS No. 2138079-44-2 serves as a gateway to exploring its untapped potential, resonating with trends in precision medicine and sustainable material science.